ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-oxo-2-[[4-(piperidin-1-ylmethyl)phenyl]methylamino]acetyl]amino]benzoate
• InChI: InChI=1S/C24H29N3O4/c1-2-31-24(30)20-10-12-21(13-11-20)26-23(29)22(28)25-16-18-6-8-19(9-7-18)17-27-14-4-3-5-15-27/h6-13H,2-5,14-17H2,1H3,(H,25,28)(H,26,29)
• InChI Key: WPNVZPZFAHYIAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C24H29N3O4
• Molecular Weight: 423.5 g/mol

Description

Ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate, also known as EPPBA, is a synthetic compound that has gained attention in the scientific community for its potential applications in biomedical research.

Scientific Research Applications

Ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has been used in various scientific research applications, including cancer research, Alzheimer's disease research, and drug discovery. In cancer research, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In Alzheimer's disease research, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has been found to inhibit the aggregation of amyloid-beta peptides, which are known to contribute to the pathogenesis of the disease. In drug discovery, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has been used as a lead compound for the development of new drugs targeting various diseases.

Mechanism of Action

Ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate exerts its effects by binding to specific targets in cells, such as enzymes and receptors, and modulating their activity. For example, in cancer cells, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate binds to histone deacetylases (HDACs), which are enzymes that regulate gene expression, and inhibits their activity, leading to the induction of apoptosis and cell cycle arrest. In Alzheimer's disease, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate binds to amyloid-beta peptides and prevents their aggregation, which reduces their toxicity and protects neurons from damage.
Biochemical and Physiological Effects:
ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has been shown to have various biochemical and physiological effects, depending on the target it binds to. For example, in cancer cells, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate induces the expression of pro-apoptotic genes and inhibits the expression of anti-apoptotic genes, leading to the activation of apoptotic pathways. In Alzheimer's disease, ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate reduces the levels of toxic amyloid-beta peptides and protects neurons from damage, which may slow down the progression of the disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, it also has some limitations, such as its limited solubility in water and its potential to interact with other compounds in the experimental system, which may affect its activity.

Future Directions

There are several future directions for the research on ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate, including the development of new derivatives with improved properties, the investigation of its effects on other diseases, and the exploration of its mechanisms of action in more detail. Additionally, the use of ethyl 4-[(oxo{[4-(piperidin-1-ylmethyl)benzyl]amino}acetyl)amino]benzoate in combination with other drugs or therapies may enhance its efficacy and reduce its limitations.